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Compound of Interest

Compound Name: Angeloylgomisin H

Cat. No.: B15590692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of Angeloylgomisin H, a bioactive lignan isolated from Schisandra chinensis.

Adherence to these guidelines is crucial for ensuring the reproducibility and accuracy of

experimental results.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Angeloylgomisin H is

essential for accurate stock solution preparation. Key data is summarized in the table below.
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Property Value Source

Molecular Formula C₂₈H₃₆O₈ [1][2][3]

Molecular Weight 500.58 g/mol [1][3]

Appearance White to off-white powder

Solubility (DMSO)

22.5 mg/mL (44.95 mM) with

sonication recommended.

Another source suggests up to

250 mg/mL with sonication.

[4][5]

Other Solvents

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.

[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Angeloylgomisin H in

dimethyl sulfoxide (DMSO).

Materials:

Angeloylgomisin H powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Sterile, disposable pipette tips
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Procedure:

Equilibration: Allow the vial of Angeloylgomisin H powder to equilibrate to room

temperature for at least 30 minutes before opening to prevent condensation.

Weighing: Accurately weigh out 5 mg of Angeloylgomisin H powder using a calibrated

analytical balance and transfer it to a sterile amber microcentrifuge tube.

Solvent Addition: Add 998.8 µL of anhydrous DMSO to the tube containing the

Angeloylgomisin H powder.[5] This will result in a final concentration of 10 mM.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution. If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[4]

[5] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes. This minimizes freeze-thaw cycles and protects the compound from

light.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).[5]

Note: For the preparation of other concentrations, adjust the volume of DMSO accordingly. A

Molarity Calculator can be a useful tool.

Experimental Workflow
The following diagram illustrates the general workflow for preparing Angeloylgomisin H stock

solutions.
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Preparation

Storage & Handling

Equilibrate Angeloylgomisin H Powder to Room Temperature

Weigh 5 mg of Powder

Add 998.8 µL of DMSO

Vortex and/or Sonicate to Dissolve

Aliquot into Single-Use Volumes

Store at -20°C (1 month) or -80°C (1 year)

Click to download full resolution via product page

Caption: Workflow for Preparing Angeloylgomisin H Stock Solution.

Signaling Pathway
Angeloylgomisin H has been reported to have the potential to improve insulin-stimulated

glucose uptake by activating Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ).[5]

PPAR-γ is a nuclear receptor that plays a key role in the regulation of glucose and lipid

metabolism.
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The simplified signaling pathway is depicted below.
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Caption: Simplified PPAR-γ Signaling Pathway Activated by Angeloylgomisin H.

Stability and Storage Recommendations
Proper storage of Angeloylgomisin H stock solutions is critical to maintain their biological

activity.
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Storage Condition Duration Notes

-20°C Up to 1 month [5]

-80°C Up to 1 year [5]

Solutions

Some sources suggest

solutions are unstable and

should be prepared fresh.

[7]

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Aliquoting into single-use volumes is highly

recommended to prevent degradation of the compound.

Light Sensitivity: Store solutions in amber or light-blocking tubes to prevent

photodegradation.

Solvent Quality: Use high-purity, anhydrous DMSO to minimize the introduction of water,

which can affect compound stability and solubility. Dimethyl sulfoxide is a highly polar and

water-miscible organic liquid.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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